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Compound of Interest

Compound Name: 4-O-Galloylalbiflorin

Cat. No.: B15595248

4-O-Galloylalbiflorin: A Technical Guide for
Researchers

An In-depth Examination of the Physical, Chemical, and Biological Properties of a Bioactive
Monoterpene Glycoside

This technical guide provides a comprehensive overview of 4-O-Galloylalbiflorin, a natural
compound isolated from the roots of Paeonia lactiflora. This document is intended for
researchers, scientists, and drug development professionals, detailing its known
physicochemical properties, biological activities, and relevant experimental protocols.

Physicochemical Properties

4-O-Galloylalbiflorin is a monoterpene glycoside characterized by a "cage-like" pinane
skeleton, a structural feature of many bioactive constituents from the Paeonia genus. Its
structure consists of an albiflorin moiety esterified with a galloyl group. While detailed
experimental data such as a specific melting point and comprehensive spectral analyses are
not readily available in publicly accessible literature, its fundamental properties have been
established.

Table 1: Physical and Chemical Properties of 4-O-Galloylalbiflorin
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Property Value Source(s)

Molecular Formula C30H32015 --INVALID-LINK--
Molecular Weight 632.57 g/mol --INVALID-LINK--
CAS Number 929042-36-4 --INVALID-LINK--

[(2R,3S,4S,5R,6S)-6-
[(1R,3R,4R,6S,9S)-9-
(benzoyloxymethyl)-4-hydroxy-
6-methyl-8-0x0-7-

IUPAC Name ] --INVALID-LINK--
oxatricyclo[4.3.0.03°]nonan-1-
ylJoxy]-3,4,5-trihydroxyoxan-2-
yllmethyl 3,4,5-

trihydroxybenzoate

. Soluble in DMSO (10 mg/mL
Solubility --INVALID-LINK--
reported by vendor)

CC12CC(C3CC1(C3(C(=0)02
)COC(=0)C4=CC=CC=C4)OC
5C(C(C(C(05)COC(=0)C6=C
C(=C(C(=C6)0)0)O0)

SMILES

 To cite this document: BenchChem. [Physical and chemical properties of 4-O-
Galloylalbiflorin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595248#physical-and-chemical-properties-of-4-o-
galloylalbiflorin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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